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Compound of Interest

Compound Name: Carapin

Cat. No.: B1239719

Application Note

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography
(HPLC) method for the quantitative analysis of Carapin, a bioactive tetranortriterpenoid
limonoid. The method utilizes a reversed-phase C18 column with isocratic elution and UV
detection, providing a stable and efficient means of separation and quantification. This protocol
is designed for researchers, scientists, and professionals in the fields of natural product
chemistry, pharmacology, and drug development who are working with Carapin and related
compounds.

Introduction

Carapin (C27H3207) is a naturally occurring limonoid found in plants of the Meliaceae family,
such as those of the Carapa genus. Limonoids, a class of highly oxygenated triterpenes, are
known for their diverse biological activities, including insecticidal, anti-inflammatory, and
anticancer properties. Accurate and precise quantification of Carapin is essential for quality
control of raw materials, standardization of extracts, and for pharmacokinetic and
pharmacodynamic studies. The HPLC method described herein provides a straightforward and
reproducible approach for the determination of Carapin in various sample matrices.

Experimental
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Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The

chromatographic parameters are summarized in the table below.

Parameter

Condition

HPLC System

Standard LC system with UV-Vis or DAD

detector

C18 reversed-phase column (4.6 x 150 mm, 5

Column
Hm)
Mobile Phase Acetonitrile:Water (70:30, v/v)
Elution Mode Isocratic
Flow Rate 1.0 mL/min
Column Temp. 30°C
Detection UV at 215 nm
Injection Vol. 20 pL
Run Time 15 minutes

Experimental Workflow
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Sample Preparation
Sample Extraction
(e.g., methanolic extraction)
i Standard Preparation
Filtration Carapin Stock Solution
(0.45 pm filter) (in methanol)
Dilution Working Standards
(with mobile phase) (serial dilution)
HPLC 1v\nalysis

Inject Sample/Standard

i

Chromatographic Separation
(C18 Column)

i

UV Detection
(215 nm)

Data Avnalysis

Obtain Chromatogram

:

Peak Integration

i

Quantification
(using calibration curve)
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Known Concentrations
of Carapin Standards

Linear Regression
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[https://www.benchchem.com/product/b1239719#high-performance-liquid-chromatography-
hplc-method-for-carapin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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